molecular formula C17H18O3 B8707591 Methyl 2-ethoxy-2'-methyl-[1,1'-biphenyl]-4-carboxylate

Methyl 2-ethoxy-2'-methyl-[1,1'-biphenyl]-4-carboxylate

Cat. No.: B8707591
M. Wt: 270.32 g/mol
InChI Key: KNMUZKRDPXYKFB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 2-ethoxy-2'-methyl-[1,1'-biphenyl]-4-carboxylate is a useful research compound. Its molecular formula is C17H18O3 and its molecular weight is 270.32 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C17H18O3

Molecular Weight

270.32 g/mol

IUPAC Name

methyl 3-ethoxy-4-(2-methylphenyl)benzoate

InChI

InChI=1S/C17H18O3/c1-4-20-16-11-13(17(18)19-3)9-10-15(16)14-8-6-5-7-12(14)2/h5-11H,4H2,1-3H3

InChI Key

KNMUZKRDPXYKFB-UHFFFAOYSA-N

Canonical SMILES

CCOC1=C(C=CC(=C1)C(=O)OC)C2=CC=CC=C2C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of methyl 2-hydroxy-2′-methyl-1,1′-biphenyl-4-carboxylate (10 g, 41.2 mmol) in anhydrous ACN (100 mL) was added anhydrous potassium carbonate (17.1 g, 123.6 mmol) followed by ethyl bromide (15.4 mL, 206 mmol). The reaction mixture was heated at 50° C. for 48 hours, and then cooled to RT and filtered. The filtrate was concentrated under vacuum to afford of the title compound as brown liquid (11 g, 98%). 1H NMR (DMSO-d6, 400 MHz) δ 7.70 (1H, d), 7.62 (1H, s), 7.16-7.29 (5H, m), 4.09 (2H, q), 3.95 (3H, s), 2.15 (3H, s), 1.30 (3H, t).
Quantity
10 g
Type
reactant
Reaction Step One
Quantity
17.1 g
Type
reactant
Reaction Step One
Name
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
15.4 mL
Type
reactant
Reaction Step Two
Yield
98%

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